Cas no 933749-15-6 (6-Benzothiazoleethanamine)

• Product Name: 6-Benzothiazoleethanamine
• CAS No: 933749-15-6
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• MDL: MFCD12408403
• CID: 1122029
• PubChem ID: 82503594
• Update Time: 2025-06-18

6-Benzothiazoleethanamine Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazoleethanamine
• EN300-5207730
• 2-(Benzo[d]thiazol-6-yl)ethan-1-amine
• 2-(1,3-benzothiazol-6-yl)ethan-1-amine
• 933749-15-6
• 2-(benzo[d]thiazol-6-yl)ethanamine
• SY268199
• SCHEMBL14944865
• 2-(1,3-benzothiazol-6-yl)ethanamine
• MFCD12408403
• 6-(2-Aminoethyl)benzothiazole

• MDL： MFCD12408403
• Inchi： 1S/C9H10N2S/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5-6H,3-4,10H2
• InChI Key： CNYXOGURTWBJEQ-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)CCN

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-Benzothiazoleethanamine

Introduction to 6-Benzothiazoleethanamine (CAS No. 933749-15-6)

6-Benzothiazoleethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 933749-15-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole class, a scaffold widely recognized for its biological activity and structural versatility. The benzothiazole core is a fused ring system consisting of a benzene ring, a thiazole ring, and an amine substituent, which collectively contribute to its unique chemical and pharmacological properties.

The structure of 6-Benzothiazoleethanamine features a benzene ring connected to a thiazole ring, with an amine group (-NH₂) attached to the ethyl side chain of the thiazole. This arrangement imparts specific electronic and steric characteristics, making it a valuable building block for the synthesis of more complex molecules. The presence of both aromatic and heteroaromatic rings enhances its potential interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in 6-Benzothiazoleethanamine due to its reported bioactivity in various pharmacological assays. Researchers have been exploring its potential as an intermediate in the development of novel therapeutic agents. The benzothiazole moiety is particularly noteworthy, as it is a privileged scaffold found in numerous approved drugs and drug candidates. Its ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 6-Benzothiazoleethanamine is its role in the synthesis of bioactive molecules targeting inflammatory and infectious diseases. Recent studies have demonstrated its utility in generating compounds with anti-inflammatory properties by interacting with key inflammatory mediators. Additionally, derivatives of this compound have shown promise in combating resistant bacterial strains by inhibiting essential bacterial enzymes.

The pharmacokinetic profile of 6-Benzothiazoleethanamine and its derivatives is another area of active research. Understanding how these compounds are metabolized and excreted is crucial for optimizing their therapeutic efficacy and minimizing potential side effects. Advanced computational methods, such as molecular docking and quantum chemistry calculations, are being employed to predict the interactions between 6-Benzothiazoleethanamine and biological targets, thereby accelerating the drug discovery process.

Furthermore, the synthetic chemistry of 6-Benzothiazoleethanamine has been extensively studied to develop efficient and scalable methodologies for its production. Researchers have explored various synthetic routes, including cyclization reactions and nucleophilic substitutions, to construct the benzothiazole core with high yield and purity. These advancements in synthetic chemistry have not only facilitated access to this compound but also enabled the exploration of its derivatives for enhanced bioactivity.

The versatility of 6-Benzothiazoleethanamine as a scaffold has also led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying those with promising activity for further optimization. The inclusion of 6-Benzothiazoleethanamine derivatives in these libraries has led to several hits with potential therapeutic applications.

In conclusion, 6-Benzothiazoleethanamine (CAS No. 933749-15-6) represents a significant compound in medicinal chemistry due to its structural features and reported bioactivity. Its role as an intermediate in drug development, along with its potential applications in treating inflammatory and infectious diseases, underscores its importance in ongoing research efforts. As synthetic methodologies continue to improve and computational tools become more sophisticated, the future prospects for this compound and its derivatives remain highly promising.